Cas no 13452-14-7 (2-Methyl-1,3-benzoxazole-6-carboxylic acid)

• Product Name: 2-Methyl-1,3-benzoxazole-6-carboxylic acid
• CAS No: 13452-14-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD07787266
• CID: 49251
• PubChem ID: 18475689
• Update Time: 2025-07-18

2-Methyl-1,3-benzoxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,3-benzoxazole-6-carboxylic acid
• 2-Methyl-1,3-benzoxa
• 2-Methylbenzo[d]oxazole-6-carboxylic acid
• 2-Methylbenzoxazole-6-carboxylic Acid
• 2-Methyl-6-benzoxazole carboxylic acid
• 6-BENZOXAZOLECARBOXYLIC ACID, 2-METHYL-
• C9H7NO3
• KSC173G1T
• GFYDDTFAVDJJAI-UHFFFAOYSA-N
• BCP27123
• 2-Methylbenzoxazole-6-carboxylicAcid
• WT82403
• 6-Benzoxazolecarboxylicacid, 2-methyl-
• AB42954
• 2-Methyl-benzoxazole-6-carboxylic Acid
• Z1198175088
• 2-methyl-1,3-benzoxazol-6-carboxylic acid
• 4W-0404
• MFCD07787266
• 2-Methylbenzo[d]oxazole-6-carboxylicacid
• FT-0657725
• J-509897
• AM808096
• 2-methyl-1,3-benzoxazole-6-carboxylic acid, AldrichCPR
• SCHEMBL703616
• CHEMBL4125730
• DTXSID30594220
• SY015995
• EN300-108567
• 13452-14-7
• 2-methyl-1,3-benzoxazole-6-carboxylicacid
• A15203
• CS-W003439
• AKOS005146441
• DB-014155

• MDL： MFCD07787266
• Inchi： 1S/C9H7NO3/c1-5-10-7-3-2-6(9(11)12)4-8(7)13-5/h2-4H,1H3,(H,11,12)
• InChI Key： GFYDDTFAVDJJAI-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.7

Experimental Properties

• Flash Point: 167.568℃
• PSA: 63.33000
• LogP: 1.83440

2-Methyl-1,3-benzoxazole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methyl-1,3-benzoxazole-6-carboxylic acid

Recent Advances in the Research of 2-Methyl-1,3-benzoxazole-6-carboxylic acid (CAS: 13452-14-7)

2-Methyl-1,3-benzoxazole-6-carboxylic acid (CAS: 13452-14-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Methyl-1,3-benzoxazole-6-carboxylic acid, emphasizing its role as a building block for the development of small-molecule inhibitors targeting bacterial enzymes. The study demonstrated that modifications to the benzoxazole core could enhance the compound's binding affinity to specific bacterial targets, thereby improving its antimicrobial efficacy. These findings underscore the importance of this compound in addressing the growing challenge of antibiotic resistance.

Another significant advancement was reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters, where 2-Methyl-1,3-benzoxazole-6-carboxylic acid was utilized as a precursor for the synthesis of novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The results revealed that certain derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting their potential as safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its applications in antimicrobial and anti-inflammatory drug development, 2-Methyl-1,3-benzoxazole-6-carboxylic acid has also been investigated for its role in cancer therapeutics. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound could serve as a scaffold for the design of kinase inhibitors, which are critical in targeting signaling pathways involved in tumor growth. The study highlighted the compound's ability to selectively inhibit specific kinases, thereby reducing off-target effects and improving therapeutic outcomes.

In conclusion, the latest research on 2-Methyl-1,3-benzoxazole-6-carboxylic acid (CAS: 13452-14-7) underscores its versatility and potential in drug discovery. Its applications span antimicrobial, anti-inflammatory, and anticancer therapies, making it a valuable compound for further investigation. Future studies should focus on optimizing its synthetic routes, exploring additional derivatives, and conducting preclinical evaluations to fully realize its therapeutic potential. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.